Cas no 2138529-37-8 (3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol)
3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2138529-37-8
- EN300-1159155
- 3-[(2,2-difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol
- 3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol
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- Inchi: 1S/C11H21F2NO/c1-11(2)5-4-8(15)6-9(11)14(3)7-10(12)13/h8-10,15H,4-7H2,1-3H3
- InChI Key: JGAKUPVXQSLZQU-UHFFFAOYSA-N
- SMILES: FC(CN(C)C1CC(CCC1(C)C)O)F
Computed Properties
- Exact Mass: 221.15912062g/mol
- Monoisotopic Mass: 221.15912062g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.5Ų
3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159155-0.05g |
3-[(2,2-difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138529-37-8 | 0.05g |
$1056.0 | 2023-05-26 | ||
| Enamine | EN300-1159155-0.1g |
3-[(2,2-difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138529-37-8 | 0.1g |
$1106.0 | 2023-05-26 | ||
| Enamine | EN300-1159155-0.25g |
3-[(2,2-difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138529-37-8 | 0.25g |
$1156.0 | 2023-05-26 | ||
| Enamine | EN300-1159155-0.5g |
3-[(2,2-difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138529-37-8 | 0.5g |
$1207.0 | 2023-05-26 | ||
| Enamine | EN300-1159155-1.0g |
3-[(2,2-difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138529-37-8 | 1g |
$1256.0 | 2023-05-26 | ||
| Enamine | EN300-1159155-2.5g |
3-[(2,2-difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138529-37-8 | 2.5g |
$2464.0 | 2023-05-26 | ||
| Enamine | EN300-1159155-5.0g |
3-[(2,2-difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138529-37-8 | 5g |
$3645.0 | 2023-05-26 | ||
| Enamine | EN300-1159155-10.0g |
3-[(2,2-difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol |
2138529-37-8 | 10g |
$5405.0 | 2023-05-26 |
3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol
3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol: A Comprehensive Overview
3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol, also identified by the CAS Registry Number 2138529-37-8, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a cyclohexanol ring substituted with a difluoroethyl group, a methylamino group, and two methyl groups at the 4-position. These substituents contribute to its distinctive chemical properties and reactivity.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the amino group and the fluorination of the ethyl chain. These innovations have not only improved yield but also reduced the environmental footprint of the production process.
One of the most promising applications of 3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol lies in its potential as a precursor for advanced pharmaceutical compounds. The presence of fluorine atoms in the molecule introduces unique electronic properties that can enhance drug bioavailability and efficacy. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. This finding has sparked interest in further exploring its therapeutic potential.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable amorphous solids under certain conditions makes it a candidate for use in advanced polymer systems. Researchers have investigated its compatibility with various polymer matrices and found that it can significantly improve mechanical properties without compromising thermal stability. These findings suggest that it could be utilized in high-performance materials for aerospace and automotive industries.
The physical properties of 3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol are equally intriguing. Its melting point and boiling point are influenced by the balance between hydrogen bonding interactions and van der Waals forces within the molecule. Recent thermodynamic studies have provided deeper insights into these interactions, enabling better predictions of its behavior under varying conditions. This knowledge is crucial for optimizing storage and transportation protocols.
Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid prolonged exposure or inhalation. Occupational exposure limits have been established based on toxicological studies, ensuring that workers can handle this compound safely in industrial settings.
In conclusion, 3-[(2,2-Difluoroethyl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol, with its CAS number 2138529-37-8, represents a versatile molecule with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as an important building block in modern chemistry.
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